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Compound of Interest

Compound Name: Diiodomethane-13C,d2
CAS No.: 1217038-24-8
Cat. No.: B1142166
Get Quote
. J

Product: Dilodomethane-13C,d2 (

) CAS: 86128-37-2 (Labeled) / 75-11-6 (Unlabeled) Support Level: Tier 3 (Senior Application
Scientist)

Part 1: The Core Directive (Executive Summary)

Diiodomethane-13C,d2 is a chemically fragile and financially significant reagent. Its stability is
compromised by three primary vectors: Photolysis, Oxidation, and Thermal Instability.

Unlike standard reagents, the loss of this compound is not just a chemical inconvenience but a
critical loss of isotopic purity and project budget. The following guide replaces "standard
storage” with a preservation system designed to maintain isotopic integrity for >24 months.

The "Golden Rules" of Preservation

o Copper is Mandatory: Never store without a scavenger (Copper) to capture free iodine.

o Light is the Enemy: Amber glass is insufficient; secondary opaque shielding (foil/box) is
required.
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e The "Freezing Trap": The freezing point is ~6°C. Standard refrigeration (4°C) will freeze it.
This is acceptable only if you follow the specific Thaw Protocol described below.

Part 2: Scientific Integrity & Logic (Mechanisms)

To troubleshoot effectively, you must understand the degradation cycle. Diiodomethane
decomposes via a radical mechanism triggered by photons (

) or heat (

), releasing free iodine (

).[1]

The Degradation & Stabilization Cycle

Free iodine is autocatalytic—it accelerates further decomposition. We interrupt this cycle using
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Figure 1: The radical decomposition pathway of Diiodomethane and the interception of free
iodine by copper stabilization.[2][3][4]

Part 3: Storage & Handling FAQ
Q1: My solution has turned pink or light brown. Is it
ruined?
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Status:Recoverable.
o Cause: Photolytic cleavage has released a small amount of elemental iodine (

), which is vividly colored even at ppm levels.

e Solution: Add clean, activated copper turnings to the vial. The copper will react with the free
iodine to form Copper(l) lodide (

), which precipitates as a white/grey solid.[3] The supernatant will return to colorless/pale
yellow.

o Protocol: See Protocol A: Restoration of Discolored Reagent.

Q2: | stored it in the fridge (4°C) and now it is solid. Did |
break the vial?

Status:Normal Behavior (Proceed with Caution).

o Cause: The freezing point of Diiodomethane is roughly 6°C. A standard lab refrigerator (2-
8°C) will cause it to freeze.

¢ Risk: While most organics contract upon freezing (reducing vial breakage risk), the phase
change can exclude the copper stabilizer from the crystal lattice, temporarily halting
stabilization.

» Action: Allow the vial to warm to room temperature slowly in a dark place. Do not heat
rapidly, as thermal expansion of the liquid in a full vial can compromise the septum or crack
the glass. Ensure it is fully liquid before withdrawing an aliquot to ensure homogeneity.

Q3: Can | use standard rubber septa?
Status:CRITICAL FAIL.
o Reason: Diiodomethane is an alkyl halide that swells and degrades standard rubber and

many plastics. This leads to contamination of your isotope with plasticizers and rubber
particulates.
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» Requirement: Use PTFE-lined silicone septa or foil-lined phenolic caps only.

Q4: Why copper and not silver wool?

Status:Selectivity.

e Reason: While silver is an excellent halogen scavenger, it is often too reactive and
expensive for bulk stabilization of this specific reagent. Copper provides a milder redox
potential sufficient to capture free

without promoting aggressive surface-catalyzed decomposition of the parent compound.
Part 4: Troubleshooting & Protocols

Protocol A: Restoration of Discolored Reagent

Use this when your expensive

reagent has turned pink/brown.

o Assessment: If the liquid is dark brown/opaque, purity may be compromised (>5%
degradation). If pink/light amber, it is recoverable.

o Preparation: Obtain high-purity Copper turnings (CAS: 7440-50-8).

o Activation (Optional but recommended): Wash Cu turnings with dilute HCI, then water,
then Acetone, and dry under

to remove surface oxides.
o Addition: Add 1-2 small turnings (approx. 50-100 mg) directly to the vial.

 Incubation: Flush headspace with Argon. Seal. Let stand in the dark at Room Temperature
for 12-24 hours.

e Result: The solution should clear. The Cu turnings will darken (formation of Cul).

o Use: Withdraw supernatant carefully, avoiding the solid precipitant at the bottom.
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Protocol B: Long-Term Storage Workflow

Follow this strictly for storage >1 month.

1. Receive Reagent
(Inspect for Color)

2. Aliquot (Optional)
Split into single-use vials
under Argon flow

3. Add Stabilizer
Insert 1-2 strands of
clean Copper wire/turnings

4. Seal Container
PTFE-lined Cap + Parafilm
Wrap vial in Al Foll

5. Storage Environment
Temp: 2-8°C (Expect Freezing)
OR 15-20°C (Dark)

Before Use

If Frozen:
Thaw undisturbed at RT
Do NOT heat >25°C
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Figure 2: Step-by-step workflow for receiving and sequestering Diiodomethane-13C,d2.

Part 5: Quantitative Data & Specifications
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Parameter Specification Notes

Warning: Will freeze in

Freezing Point 5.0-6.0°C i
standard fridge.
_ Extremely dense; pipette
Density 3.325 g/mL
slowly.
High RI; verify purity via RI if
Refractive Index 1.741 9 _fy purty
NMR unavailable.
Recommended for chemical
Storage Temp 2°Cto 8°C B
stability.
Headspace Gas Argon or Nitrogen Essential to prevent oxidation.
Cap Liner PTFE (Teflon) Required. Do not use rubber.
Scavenges free lodine (
Stabilizer Copper (Cu)
).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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